Cas no 1361518-34-4 (2-(3,4,5-Trichlorophenyl)thiazole)

• Product Name: 2-(3,4,5-Trichlorophenyl)thiazole
• CAS No: 1361518-34-4
• MF: C₉H₄Cl₃NS
• MW: 264.558757781982
• CID: 4967160
• Update Time: 2025-07-21

2-(3,4,5-Trichlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)thiazole

• Inchi： 1S/C9H4Cl3NS/c10-6-3-5(4-7(11)8(6)12)9-13-1-2-14-9/h1-4H
• InChI Key： UNAXJTDAOCLWIS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C2=NC=CS2)C=1)Cl)Cl

Computed Properties

• Exact Mass: 262.913003 g/mol
• Monoisotopic Mass: 262.913003 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1
• Molecular Weight: 264.6

Additional information on 2-(3,4,5-Trichlorophenyl)thiazole

Introduction to 2-(3,4,5-Trichlorophenyl)thiazole (CAS No. 1361518-34-4) and Its Emerging Applications in Chemical Biology

2-(3,4,5-Trichlorophenyl)thiazole (CAS No. 1361518-34-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological effects. The presence of three chlorine atoms on the phenyl ring enhances its reactivity and makes it a valuable scaffold for medicinal chemistry research.

The structural motif of 2-(3,4,5-Trichlorophenyl)thiazole combines the electron-deficient nature of the trichlorophenyl group with the sulfur-containing thiazole ring, creating a molecule with distinct electronic and steric characteristics. Such features have been exploited in various drug discovery programs to develop novel therapeutic agents. Recent studies have highlighted its role as a key intermediate in synthesizing compounds with antimicrobial and anti-inflammatory properties.

In the realm of medicinal chemistry, 2-(3,4,5-Trichlorophenyl)thiazole has been explored as a precursor for molecules targeting specific biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer cell proliferation. The chlorine substituents on the phenyl ring facilitate further functionalization, allowing chemists to tailor the molecule’s properties for optimal biological activity. This flexibility has made it a cornerstone in the development of small-molecule inhibitors.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3,4,5-Trichlorophenyl)thiazole for potential drug candidates. Molecular docking studies have revealed that this molecule can interact with various protein targets, suggesting its utility in addressing multiple therapeutic areas. Notably, research has indicated its potential in modulating kinases and other signaling proteins that are aberrantly expressed in diseases such as diabetes and neurodegenerative disorders.

The synthesis of 2-(3,4,5-Trichlorophenyl)thiazole involves multi-step organic reactions that highlight the compound’s synthetic versatility. The process typically begins with the chlorination of a phenyl derivative followed by condensation with thioamides or thioureas under controlled conditions. These reactions underscore the importance of 2-(3,4,5-Trichlorophenyl)thiazole as a building block in synthetic organic chemistry.

From a biological perspective, the thiazole ring in 2-(3,4,5-Trichlorophenyl)thiazole is known to exhibit bioisosterism with other heterocyclic systems such as pyridine and thiourea derivatives. This property allows for structural analogs to be designed with enhanced pharmacokinetic profiles. Studies have demonstrated that modifications around the thiazole core can significantly alter binding affinity and metabolic stability.

The pharmaceutical industry has taken notice of 2-(3,4,5-Trichlorophenyl)thiazole due to its potential as an anti-inflammatory agent. Experimental data suggests that certain derivatives can suppress pro-inflammatory cytokine production by interacting with nuclear factor kappa B (NF-κB) pathways. This mechanism is particularly relevant in chronic inflammatory diseases where NF-κB dysregulation plays a critical role.

Moreover, environmental researchers have begun investigating the ecological impact of 2-(3,4,5-Trichlorophenyl)thiazole and its derivatives. Biodegradation studies indicate that while the compound is relatively stable under aerobic conditions, it can be metabolized by specific microbial populations over time. This finding is crucial for assessing its environmental footprint and ensuring sustainable use in industrial applications.

In conclusion, 2-(3,4,5-Trichlorophenyl)thiazole (CAS No. 1361518-34-4) represents a fascinating compound with diverse applications spanning medicinal chemistry and environmental science. Its unique structural features and biological potential make it an indispensable tool for researchers seeking to develop novel therapeutics and sustainable chemical solutions.